molecular formula C16H17NO2 B5625109 1-(3-methoxy-2-naphthoyl)pyrrolidine

1-(3-methoxy-2-naphthoyl)pyrrolidine

Cat. No.: B5625109
M. Wt: 255.31 g/mol
InChI Key: YSMWFNPDYOYUHP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3-Methoxy-2-naphthoyl)pyrrolidine is a pyrrolidine derivative characterized by a naphthoyl moiety substituted with a methoxy group at the 3-position. Pyrrolidine derivatives with acyl chains or aromatic substituents, such as methylenedioxyphenyl or trienoyl groups, are known to modulate ion channels (e.g., KCNK3) and exhibit antimicrobial properties .

Properties

IUPAC Name

(3-methoxynaphthalen-2-yl)-pyrrolidin-1-ylmethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H17NO2/c1-19-15-11-13-7-3-2-6-12(13)10-14(15)16(18)17-8-4-5-9-17/h2-3,6-7,10-11H,4-5,8-9H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YSMWFNPDYOYUHP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC2=CC=CC=C2C=C1C(=O)N3CCCC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H17NO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

255.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

>38.3 [ug/mL] (The mean of the results at pH 7.4)
Record name SID49823236
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

Comparison with Similar Compounds

Structural and Functional Comparison with Analogues

Structural Features and Modifications

Key structural variations among pyrrolidine derivatives include:

  • Acyl Chain Length and Unsaturation: Compounds like 1-(octadeca-2E,4E,13/12Z-trienoyl)pyrrolidine (5b/6b) feature long, polyunsaturated acyl chains, whereas 1-[1-oxo-9(3,4-methylenedioxyphenyl)-2E,4E,8E-nonatrienyl]-pyrrolidine (3b) incorporates a methylenedioxyphenyl-substituted acyl chain .
  • Substituent Type: Methoxy (as in the target compound), chloro (e.g., 3-chloro-1,4-naphthoquinone derivatives), and nitrogen-containing fragments (e.g., oxadiazole, hydrazone) are critical modifiers .
  • Aromatic vs. Aliphatic Moieties: The naphthoyl group in the target compound contrasts with phenyl or quinone-based substituents in analogues like 1-[3-(3-chloro-1,4-dioxo-naphthoquinone-2-yloxy)phenyl]-5-oxopyrrolidine derivatives .
Table 1: Structural Comparison of Selected Pyrrolidine Derivatives
Compound Name Key Substituents Biological Activity (IC50 or MIC) Reference
1-(3-Methoxy-2-naphthoyl)pyrrolidine 3-methoxy-naphthoyl Not reported (structural inference) -
1-(Octadeca-2E,4E,13/12Z-trienoyl)pyrrolidine C18 trienoyl chain hKCNK3 inhibition (IC50 = 19 ± 2.1 µM)
Brachyamide A (4b) Pungent acyl chain hKCNK3 inhibition (IC50 = 32 ± 11 µM)
1-[3-(3-Chloro-1,4-dioxo-naphthoquinone)phenyl]-5-oxopyrrolidine Chloro-naphthoquinone, oxadiazole Antifungal (MIC = 2–8 µg/mL)
Ion Channel Modulation
  • KCNK3 Inhibition: The target compound’s structural analogues exhibit potent KCNK3 inhibition. For example, 1-(octadeca-2E,4E,13/12Z-trienoyl)pyrrolidine (IC50 = 19 µM) and brachyamide A (IC50 = 32 µM) show dose-dependent, reversible inhibition, likely due to acyl chain interactions with the channel’s hydrophobic pockets . In contrast, piperyline (1b) and piperloguminine (1c), which lack extended unsaturated chains, are less potent, underscoring the importance of acyl chain geometry .
  • Selectivity : Some compounds, like 5b/6b, also inhibit hKCNK9 but with reduced potency, suggesting substituent-driven selectivity .
Antimicrobial Activity
  • Antifungal and Antibacterial Effects: 3-Chloro-naphthoquinone derivatives with pyrrolidine moieties (e.g., methyl 1-{3-[(3-chloro-1,4-dioxo-naphthalenyl)oxy]phenyl}-5-oxopyrrolidinecarboxylate) exhibit broad-spectrum activity against Candida tenuis and Aspergillus niger (MIC = 2–8 µg/mL).

Discussion: Structure-Activity Relationships (SAR)

  • Acyl Chain Length and Unsaturation : Longer, polyunsaturated chains enhance KCNK3 inhibition, likely due to increased membrane permeability or hydrophobic interactions .
  • Substituent Effects : Methoxy groups may improve solubility or binding affinity compared to bulkier (e.g., chloro) or polar (e.g., oxadiazole) groups, which could sterically hinder target access .
  • Aromatic vs. Quinone Systems: Naphthoquinone derivatives exhibit antimicrobial activity but require precise substitution patterns; methoxy groups may mitigate cytotoxicity compared to halogenated analogues .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.